Cas no 4005-68-9 (Benzenesulfonic acid,3-[2-[4-(phenylamino)phenyl]diazenyl]-)

• Product Name: Benzenesulfonic acid,3-[2-[4-(phenylamino)phenyl]diazenyl]-
• CAS No: 4005-68-9
• MF: C₁₈H₁₅N₃O₃S
• MW: 353.395002603531
• CID: 324962
• Update Time: 2026-05-14

Benzenesulfonic acid,3-[2-[4-(phenylamino)phenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3-[2-[4-(phenylamino)phenyl]diazenyl]-
• 3-[(4-anilinophenyl)azo]benzenesulphonic acid
• 3-[(4-anilinophenyl)diazenyl]benzenesulfonic acid
• 3-((4-Anilinophenyl)azo)benzenesulphonic acid
• 3-{(E)-[4-(phenylamino)phenyl]diazenyl}benzenesulfonic acid
• 4-(Phenylamino)-3'-sulfoazobenzene
• Benzenesulfonic acid, 3-((4-(phenylamino)phenyl)azo)-
• Benzenesulfonic acid, 3-(2-(4-(phenylamino)phenyl)diazenyl)-
• Benzenesulfonic acid, m-(p-anilinophenylazo)-
• sodium 3-{(E)-[4-(phenylamino)phenyl]diazenyl}benzenesulfonate

• Inchi： InChI=1S/C18H15N3O3S/c22-25(23,24)18-8-4-7-17(13-18)21-20-16-11-9-15(10-12-16)19-14-5-2-1-3-6-14/h1-13,19H,(H,22,23,24)/b21-20+
• InChI Key： HLISYGBBLOOIQF-QZQOTICOSA-N
• SMILES： C1(NC2C=CC(/N=N/C3=CC=CC(S(O)(=O)=O)=C3)=CC=2)C=CC=CC=1

Computed Properties

• Exact Mass: 353.08355
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4

Experimental Properties

• PSA: 91.12